Cas no 91817-66-2 (Methyl 5-Bromo-3-methoxythiophene-2-carboxylate)

Methyl 5-Bromo-3-methoxythiophene-2-carboxylate structure
91817-66-2 structure
Product Name:Methyl 5-Bromo-3-methoxythiophene-2-carboxylate
CAS No:91817-66-2
MF:C10H14ClN
MW:183.677861690521
MDL:MFCD18432518
CID:1090355
PubChem ID:53407632
Update Time:2024-10-26

Methyl 5-Bromo-3-methoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2,3-dihydro-1H-inden-2-amine hydrochloride
    • 2-Indanamine, 2-methyl-, hydrochloride (7CI)
    • (2-Methyl-2,3-dihydro-1H-inden-2-yl)amine hydrochloride
    • 2-Methyl-indan-2-ylamine hydrochloride
    • 2-METHYL-1,3-DIHYDROINDEN-2-AMINE HYDROCHLORIDE
    • MFCD18432518
    • 91817-66-2
    • 2-Amino-2-methylindan HCl
    • 2-METHYL-2,3-DIHYDRO-1H-INDEN-2-AMINE HCL
    • SB39917
    • 2-methyl-1,3-dihydroinden-2-amine;hydrochloride
    • 2-methyl-2,3-dihydro-1H-inden-2-aminehydrochloride
    • 2-Methyl-indan-2-ylamine hydrochloride, AldrichCPR
    • CS-0153763
    • O11950
    • SCHEMBL1786173
    • AS-50322
    • AKOS022185740
    • EN300-124200
    • Methyl 5-Bromo-3-methoxythiophene-2-carboxylate
    • MDL: MFCD18432518
    • Inchi: 1S/C10H13N.ClH/c1-10(11)6-8-4-2-3-5-9(8)7-10;/h2-5H,6-7,11H2,1H3;1H
    • InChI Key: SAXMFTYGEDPPFY-UHFFFAOYSA-N
    • SMILES: Cl.NC1(CC2C(=CC=CC=2)C1)C

Computed Properties

  • Exact Mass: 183.0814771g/mol
  • Monoisotopic Mass: 183.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Methyl 5-Bromo-3-methoxythiophene-2-carboxylate Pricemore >>

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M223730-50mg
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